Cas no 126356-39-6 (4-{5-Nitro-4-methyl-2-pyridinyl}morpholine)

• Product Name: 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine
• CAS No: 126356-39-6
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 2857234
• PubChem ID: 5110550
• Update Time: 2025-06-08

4-{5-Nitro-4-methyl-2-pyridinyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-5-nitro-[2]pyridyl)-morpholine
• 4-{5-nitro-4-methyl-2-pyridinyl}morpholine
• CHEMBL1331154
• CS-0443825
• MLS000324892
• 4-(5-Nitro-4-methyl-2-pyridinyl)morpholine
• SCHEMBL22652046
• 2-morpholino-5-nitro-4-methylpyridine
• E87848
• 126356-39-6
• 4-(4-methyl-5-nitropyridin-2-yl)morpholine
• AK-079/11126004
• SMR000164082
• HMS2404F13
• 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine

• Inchi： 1S/C10H13N3O3/c1-8-6-10(11-7-9(8)13(14)15)12-2-4-16-5-3-12/h6-7H,2-5H2,1H3
• InChI Key： FZTHRNFPVUIJJD-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C)C(=CN=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 223.09569129Da
• Monoisotopic Mass: 223.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine

Recent Advances in the Study of 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine (CAS: 126356-39-6)

4-{5-Nitro-4-methyl-2-pyridinyl}morpholine (CAS: 126356-39-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel pharmaceutical agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the compound's role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine exhibit potent inhibitory activity against specific tyrosine kinases, suggesting its utility in oncology drug discovery. The compound's unique structural features, including the nitro and morpholine groups, contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine has been investigated for its potential as a scaffold for designing antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that modifications to the morpholine ring can enhance the compound's antibacterial activity against resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA).

The synthesis of 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine has also seen advancements. A novel catalytic method, described in Organic Letters (2023), offers improved yield and purity compared to traditional approaches. This method employs a palladium-catalyzed coupling reaction, which minimizes byproducts and reduces environmental impact.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine derivatives. Future research directions may focus on improving bioavailability and reducing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{5-Nitro-4-methyl-2-pyridinyl}morpholine (CAS: 126356-39-6) represents a versatile and promising compound in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Continued research will be essential to fully realize its therapeutic benefits.